Cas no 863021-80-1 (N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide)

• Product Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide
• CAS No: 863021-80-1
• MF: C₁₉H₁₈FNO₃S
• MW: 359.414527416229
• CID: 5854800
• PubChem ID: 18554247
• Update Time: 2025-07-14

N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-fluorobenzamide
• Benzamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(3,4-dimethylphenyl)-3-fluoro-
• SR-01000008448-1
• AKOS024595698
• 863021-80-1
• N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-fluorobenzamide
• N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide
• F0678-0742
• SR-01000008448

• Inchi： 1S/C19H18FNO3S/c1-13-6-7-17(10-14(13)2)21(18-8-9-25(23,24)12-18)19(22)15-4-3-5-16(20)11-15/h3-11,18H,12H2,1-2H3
• InChI Key： DRIQUEQDHIIYCI-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(C)C(C)=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 359.09914277g/mol
• Monoisotopic Mass: 359.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Additional information on N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide

Introduction to N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide and Its Significance in Modern Chemical Biology

N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide (CAS No. 863021-80-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This molecule, characterized by its intricate aromatic and heterocyclic framework, represents a fascinating subject of study for researchers exploring novel pharmacophores and mechanisms of action.

The compound's structure comprises several key functional groups that contribute to its biological activity. The presence of a 3-fluorobenzamide moiety suggests potential interactions with biological targets such as enzymes and receptors, while the 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl group introduces a thiophene ring system, which is known for its role in various bioactive molecules. The combination of these elements in N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide makes it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The structural complexity of N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide positions it as a potential lead compound for drug discovery efforts. Specifically, the fluorine atom in the benzamide group can influence the compound's metabolic stability and binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

The thiophene ring system in N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide is particularly noteworthy. Thiophenes have been widely studied for their pharmacological properties and are found in numerous FDA-approved drugs. Their ability to interact with various biological targets makes them valuable in the design of novel therapeutic agents. The specific arrangement of atoms in this moiety may contribute to unique binding interactions that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding sites and assess the likelihood of N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide interacting with specific targets. These computational approaches have been instrumental in guiding experimental efforts and have accelerated the discovery of novel bioactive compounds.

The synthesis of complex molecules like N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide presents both challenges and opportunities. Modern synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in building the desired structural motifs. The ability to synthesize such compounds allows researchers to explore their biological properties and develop new therapeutic strategies.

The potential applications of N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide extend beyond traditional drug development. Its unique structure may also make it useful as a tool compound for studying biological mechanisms. By investigating how this molecule interacts with cellular components, researchers can gain insights into fundamental processes that may be relevant to various diseases.

In conclusion, N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-fluorobenzamide (CAS No. 863021-80-1) is a structurally complex and biologically relevant compound that holds promise for future research and development. Its unique combination of functional groups and potential interactions with biological targets make it an exciting candidate for further exploration. As our understanding of chemical biology continues to evolve, compounds like this are likely to play a crucial role in advancing therapeutic strategies and deepening our knowledge of biological systems.